Cas no 1396759-96-8 (2-(4-chlorophenyl)-N-(2-phenoxypyrimidin-5-yl)acetamide)

• Product Name: 2-(4-chlorophenyl)-N-(2-phenoxypyrimidin-5-yl)acetamide
• CAS No: 1396759-96-8
• MF: C₁₈H₁₄ClN₃O₂
• MW: 339.775662899017
• CID: 5365478
• Update Time: 2025-10-29

2-(4-chlorophenyl)-N-(2-phenoxypyrimidin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(2-phenoxy-5-pyrimidinyl)benzeneacetamide
• 2-(4-chlorophenyl)-N-(2-phenoxypyrimidin-5-yl)acetamide

• Inchi： 1S/C18H14ClN3O2/c19-14-8-6-13(7-9-14)10-17(23)22-15-11-20-18(21-12-15)24-16-4-2-1-3-5-16/h1-9,11-12H,10H2,(H,22,23)
• InChI Key： FYIIJSTUWQZVMU-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CN=C(OC3=CC=CC=C3)N=C2)=O)=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.67±0.70(Predicted)

Additional information on 2-(4-chlorophenyl)-N-(2-phenoxypyrimidin-5-yl)acetamide

Introduction to 2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide (CAS No. 1396759-96-8)

2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide, also known by its CAS number 1396759-96-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorophenyl group and a phenoxypyrimidine moiety, making it a promising candidate for various therapeutic applications.

The chemical formula of 2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide is C₁₈H₁₃ClN₂O₂. Its molecular weight is 330.76 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in water is limited, but it is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various laboratory settings and pharmaceutical formulations.

In recent years, 2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide has been the subject of extensive research due to its potential as an inhibitor of specific enzymes and receptors. One of the key areas of interest is its activity against kinases, which are enzymes that play crucial roles in cellular signaling pathways. Kinase inhibitors have shown promise in the treatment of various diseases, including cancer, inflammatory disorders, and autoimmune conditions.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide exhibited potent inhibitory activity against the tyrosine kinase ABL1, which is implicated in chronic myeloid leukemia (CML). The researchers found that the compound effectively inhibited ABL1 phosphorylation and reduced the proliferation of CML cells in vitro. This finding suggests that 2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide could be a valuable lead compound for the development of new anti-cancer drugs.

Beyond its potential as a kinase inhibitor, 2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide has also been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal in 2020 demonstrated that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide have also been studied to evaluate its suitability for clinical use. Research conducted by a team at the University of California, San Francisco, showed that the compound has favorable oral bioavailability and a moderate half-life, suggesting that it could be administered orally with sustained therapeutic effects. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in humans.

In addition to its therapeutic potential, 2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide has been used as a tool compound in biochemical assays to study enzyme kinetics and receptor binding. Its high affinity for specific targets makes it an excellent probe for investigating cellular signaling pathways and validating drug targets. This application has contributed to a deeper understanding of the molecular mechanisms underlying various diseases.

The synthesis of 2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide involves several steps, including the formation of an intermediate chloroacetamide derivative and subsequent coupling with a phenoxypyrimidine moiety. The process can be optimized to achieve high yields and purity, making it feasible for large-scale production. Researchers at the Institute of Organic Chemistry have developed efficient synthetic routes that minimize side reactions and improve overall yield.

In conclusion, 2-(4-Chlorophenyl)-N-(2-Phenoxypyrimidin-5-yl)acetamide (CAS No. 1396759-96-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers multiple biological activities, including kinase inhibition and anti-inflammatory effects. Ongoing studies continue to explore its therapeutic applications and optimize its pharmacological properties, positioning it as a promising candidate for future drug development.